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Compound of Interest

Compound Name: Cyanine5.5 alkyne chloride

Cat. No.: B12278790

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Cyanine5.5 alkyne
chloride, a near-infrared fluorescent dye crucial for bioconjugation applications. Adherence to
these guidelines is essential for ensuring laboratory safety and maintaining the integrity of
experimental outcomes.

Chemical and Physical Properties

Cyanineb.5 alkyne chloride is a reactive fluorescent dye commonly used in copper-catalyzed
azide-alkyne cycloaddition (CUAAC) reactions, also known as "click chemistry." Its near-
infrared fluorescence properties make it a valuable tool for in vitro and in vivo imaging studies.
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Property Value Reference
Molecular Formula C43H46CIN30O [1]
Molecular Weight 656.30 g/mol [1]
Appearance Dark blue powder [1]
Excitation Maximum (Ex) 684 nm [1]
Emission Maximum (Em) 710 nm [1]
Extinction Coefficient (g) 198,000 L-mol~t-cm™1 [1]

Fluorescence Quantum Yield

0.2 1
®) [1]

Good in organic solvents
B (DMF, DMSO, acetonitrile,
Solubility _ _ [11[2]
DCM, alcohols); practically

insoluble in water.

Safety and Hazard Information

A specific Safety Data Sheet (SDS) for Cyanine5.5 alkyne chloride is not readily available.
The following information is based on data for structurally related cyanine dyes and general
laboratory safety principles. All waste contaminated with this dye should be considered
hazardous and disposed of according to institutional and local regulations.[3]
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Hazard Category

Description and Precautionary
Statements

Acute Toxicity

The acute toxicity of Cyanine5.5 alkyne chloride
has not been fully evaluated. However, some
cyanine dyes have been shown to be toxic to
specific cell types, such as dopaminergic
neurons.[4] Ingestion, inhalation, and skin

contact should be avoided.

Skin and Eye Irritation

May cause skin and eye irritation.[5] In case of
contact, flush the affected area with copious

amounts of water.[5]

Respiratory Irritation

Inhalation of the dust may cause respiratory

tract irritation.

Chronic Exposure

The effects of chronic exposure are unknown.

Personal Protective Equipment (PPE)

A comprehensive PPE plan is mandatory when handling Cyanine5.5 alkyne chloride.

PPE

Recommendation

Gloves

Chemical-resistant gloves (e.qg., nitrile) are

required.

Eye Protection

Safety glasses or goggles should be worn.

Lab Coat

A standard laboratory coat is necessary.

Respiratory Protection

When handling the solid powder, work in a well-
ventilated area or a fume hood to avoid dust

inhalation.

Handling and Storage

Proper handling and storage are critical to maintain the stability and reactivity of Cyanine5.5

alkyne chloride.
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Aspect

Procedure

Receiving and Storage

Upon receipt, store the compound at -20°C for
short-term storage or -80°C for long-term
storage, protected from light.[6] Transportation
at room temperature for up to 3 weeks is

generally acceptable.[1][7]

Handling Solid Compound

Allow the vial to warm to room temperature
before opening to prevent moisture
condensation.[7] Weigh the necessary amount

in a chemical fume hood.

Solution Preparation

Dissolve the compound in a suitable organic
solvent such as DMSO or DMF.[2] For aqueous
reactions, a stock solution in an organic solvent

can be added to the aqueous reaction mixture.

[2]

Storage of Solutions

Stock solutions should be stored at -20°C or
-80°C and protected from light.[6] Aliquoting the
stock solution is recommended to avoid

repeated freeze-thaw cycles.[6]

Experimental Protocols: Copper-Catalyzed Azide-
Alkyne Cycloaddition (CUAAC)

The primary application of Cyanine5.5 alkyne chloride is its conjugation to azide-modified

biomolecules via CUAAC. The following is a general protocol for labeling proteins.

Materials

e Azide-modified protein in a suitable buffer (e.g., phosphate-buffered saline, PBS)

¢ Cyanineb.5 alkyne chloride

e DMSO (anhydrous)

o Copper(ll) sulfate (CuSO4) stock solution (e.g., 20 mM in water)
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Reducing agent: Sodium ascorbate stock solution (e.g., 100 mM in water, freshly prepared)

Copper-chelating ligand: Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) or Tris((1-
benzyl-1H-1,2,3-triazol-4-yl)methyl)amine (TBTA) stock solution (e.g., 50 mM in water or
DMSO/water)

Protocol

Prepare a stock solution of Cyanine5.5 alkyne chloride: Dissolve the dye in anhydrous
DMSO to a concentration of 10 mM.

Prepare the reaction mixture: In a microcentrifuge tube, combine the azide-modified protein
with the Cyanine5.5 alkyne chloride stock solution. The molar ratio of dye to protein may
need to be optimized.

Prepare the catalyst solution: In a separate tube, premix the CuSO4 stock solution and the
ligand stock solution.[8]

Initiate the reaction: Add the catalyst solution to the protein-dye mixture. Then, add the
freshly prepared sodium ascorbate solution to initiate the click reaction.[8][9]

Incubate: Gently mix the reaction and incubate at room temperature for 1-4 hours, protected
from light.

Purification: Remove the unreacted dye and other small molecules using a desalting column
or dialysis.

Visualizations
Chemical Safety Workflow
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Workflow for Safe Handling of Cyanine5.5 Alkyne Chloride

Preparation

Consult Safety Data Sheet (or equivalent)

Prepare a designated work area (fume hood) In case of spill, follow institutional protocols In case of exposure, seek immediate medical attention

Allow reagent to warm to room temperature

Don Personal Protective Equipment (PPE)

Weigh solid in fume hood

Prepare stock solution in appropriate solvent

Post-Handling

‘ Decontaminate work surfaces and equipment

:

Dispose of waste in desit waste i ‘

:

‘ Store remaining reagent and solutions properly

Click to download full resolution via product page

Caption: A flowchart for the safe handling of Cyanine5.5 alkyne chloride.
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Copper-Catalyzed Click Chemistry Workflow

General Workflow for Copper-Catalyzed Azide-Alkyne Cycloaddition (CUAAC)

Reagent Preparation

Prepare Azide-Modified Biomolecule Prepare Cyanine5.5 Alkyne Chloride Stock Solution (in DMSO)
Reactipn Setup
L g Combine Biomolecule and Dye Solution

Add Premixed CuSO4/Ligand Solution

Prepare Fresh Sodium Ascorbate Solution

Prepare CuSO4 and Ligand Stock Solutions

Add Sodium Ascorbate to Initiate Reaction g3

Purification and Analysis

Incubate at Room Temperature (Protected from Light)

:

Purify Conjugate (e.g., Desalting Column)

Characterize Labeled Biomolecule

Click to download full resolution via product page
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Caption: A general workflow for bioconjugation using CUAAC.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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